Cas no 914349-40-9 (1-Boc-7-Benzyloxy-3-bromoindole)
1-Boc-7-Benzyloxy-3-bromoindole is a protected indole derivative featuring both Boc (tert-butoxycarbonyl) and benzyloxy functional groups, along with a bromine substitution at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of complex indole-based scaffolds for pharmaceuticals and agrochemicals. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the benzyloxy moiety offers additional protection for the hydroxyl group. The 3-bromo substituent provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions. Its well-defined reactivity and protective group strategy make it valuable for targeted synthetic applications.
914349-40-9 structure
Product Name:1-Boc-7-Benzyloxy-3-bromoindole
CAS No:914349-40-9
MF:C20H20BrNO3
MW:402.281704902649
MDL:MFCD05864789
CID:827132
PubChem ID:44717060
Update Time:2025-05-27
1-Boc-7-Benzyloxy-3-bromoindole Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-7-Benzyloxy-3-bromoindole
- 914349-40-9
- 7-Benzyloxy-3-bromoindole-1-carboxylic acid tert-butyl ester
- FT-0766198
- DTXSID20660100
- tert-butyl 3-bromo-7-phenylmethoxyindole-1-carboxylate
- tert-Butyl 7-(benzyloxy)-3-bromo-1H-indole-1-carboxylate
- AKOS016006315
- DB-001574
-
- MDL: MFCD05864789
- Inchi: 1S/C20H20BrNO3/c1-20(2,3)25-19(23)22-12-16(21)15-10-7-11-17(18(15)22)24-13-14-8-5-4-6-9-14/h4-12H,13H2,1-3H3
- InChI Key: LPLKQYAKUPQJCO-UHFFFAOYSA-N
- SMILES: BrC1=CN(C(=O)OC(C)(C)C)C2C(=CC=CC=21)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 401.063
- Monoisotopic Mass: 401.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 5.4
Experimental Properties
- Density: 1.31
- Boiling Point: 501.3°C at 760 mmHg
- Flash Point: 257°C
- Refractive Index: 1.584
1-Boc-7-Benzyloxy-3-bromoindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B074715-50mg |
1-Boc-7-Benzyloxy-3-bromoindole |
914349-40-9 | 50mg |
$ 215.00 | 2022-06-07 | ||
| TRC | B074715-100mg |
1-Boc-7-Benzyloxy-3-bromoindole |
914349-40-9 | 100mg |
$ 355.00 | 2022-06-07 | ||
| Matrix Scientific | 096340-250mg |
1-Boc-7-Benzyloxy-3-bromoindole, 95+% |
914349-40-9 | 95+% | 250mg |
$303.00 | 2023-09-09 | |
| Matrix Scientific | 096340-1g |
1-Boc-7-Benzyloxy-3-bromoindole, 95+% |
914349-40-9 | 95+% | 1g |
$672.00 | 2023-09-09 | |
| Alichem | A199007260-1g |
1-Boc-7-Benzyloxy-3-bromoindole |
914349-40-9 | 95% | 1g |
$499.95 | 2023-08-31 | |
| Alichem | A199007260-5g |
1-Boc-7-Benzyloxy-3-bromoindole |
914349-40-9 | 95% | 5g |
$1749.32 | 2023-08-31 | |
| Chemenu | CM126208-1g |
tert-butyl 7-(benzyloxy)-3-bromo-1H-indole-1-carboxylate |
914349-40-9 | 95% | 1g |
$297 | 2021-08-05 | |
| Chemenu | CM126208-1g |
tert-butyl 7-(benzyloxy)-3-bromo-1H-indole-1-carboxylate |
914349-40-9 | 95% | 1g |
$317 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748813-1g |
tert-Butyl 7-(benzyloxy)-3-bromo-1h-indole-1-carboxylate |
914349-40-9 | 98% | 1g |
¥1848.00 | 2024-04-25 | |
| Crysdot LLC | CD11018155-1g |
1-Boc-7-Benzyloxy-3-bromoindole |
914349-40-9 | 95+% | 1g |
$314 | 2024-07-19 |
1-Boc-7-Benzyloxy-3-bromoindole Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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